Cas no 379226-93-4 (1-(5-Methylpyridin-2-yl)ethanone (1-methyl-1H-benzimidazol-2-yl)hydrazone)

1-(5-Methylpyridin-2-yl)ethanone (1-methyl-1H-benzimidazol-2-yl)hydrazone structure
379226-93-4 structure
Product Name:1-(5-Methylpyridin-2-yl)ethanone (1-methyl-1H-benzimidazol-2-yl)hydrazone
CAS No:379226-93-4
MF:C16H17N5
MW:279.339682340622
CID:1487157
PubChem ID:72801354
Update Time:2025-04-21

1-(5-Methylpyridin-2-yl)ethanone (1-methyl-1H-benzimidazol-2-yl)hydrazone Chemical and Physical Properties

Names and Identifiers

    • 1-(5-Methylpyridin-2-yl)ethanone (1-methyl-1H-benzimidazol-2-yl)hydrazone
    • EPH-350
    • 1-methyl-N-[1-(5-methylpyridin-2-yl)ethylideneamino]benzimidazol-2-amine
    • Q27282302
    • KK6Z7T1A0K
    • Ethanone, 1-(5-methyl-2-pyridinyl)-, 2-(1-methyl-1H-benzimidazol-2-yl)hydrazone
    • UNII-KK6Z7T1A0K
    • SCHEMBL5928780
    • 1-(5-Methyl-2-pyridyl)-1-ethanone-1-(1-methyl-1H-benzo[d]imidazol-2-yl)-hydrazone
    • QUTKTQICACWHEF-UHFFFAOYSA-N
    • 2H-Benzimidazol-2-one, 1,3-dihydro-1-methyl-, (1-(5-methyl-2-pyridinyl)ethylidene)hydrazone
    • 379226-93-4
    • Inchi: 1S/C16H17N5/c1-11-8-9-13(17-10-11)12(2)19-20-16-18-14-6-4-5-7-15(14)21(16)3/h4-10H,1-3H3,(H,18,20)
    • InChI Key: QUTKTQICACWHEF-UHFFFAOYSA-N
    • SMILES: N1(C)C(NN=C(C)C2C=CC(C)=CN=2)=NC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 279.14861
  • Monoisotopic Mass: 279.14839556g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.2
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.1
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